1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(4-chlorophenyl)-2-(4-chlorophenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C19H16Cl2N2O2S/c20-15-5-3-14(4-6-15)19-18-2-1-11-22(18)12-13-23(19)26(24,25)17-9-7-16(21)8-10-17/h1-11,19H,12-13H2
• InChI Key: JXQSJVUHCVFYRL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H16Cl2N2O2S
• Molecular Weight: 407.3 g/mol
• CAS No.: 899738-97-7

Description

1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a chemical compound offered for research purposes. Compounds based on the tetrahydropyrrolo[1,2-a]pyrazine scaffold are of significant interest in medicinal chemistry and drug discovery . The pyrrolo[1,2-a]pyrazine core is a nitrogen-containing heteroaromatic ring system, a valuable motif found in numerous bioactive molecules and synthetic drugs . This specific structure features a sulfonyl group, which may influence its electronic properties and potential interactions with biological targets. Researchers utilize such complex heterocycles as key intermediates in organic synthesis and as core structures for developing novel pharmacologically active molecules . The synthetic pathway for related structures can involve sophisticated domino reactions, such as those employing 2-imidazolines and terminal alkynes to construct the pyrrole and pyrazine rings simultaneously . This product is intended for research and development activities in a controlled laboratory environment. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the safety data sheet (SDS) and handle the material in accordance with all applicable laboratory safety protocols.

Biological Activity

1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a compound of interest due to its potential biological activities. This article reviews the synthesis, biological properties, and relevant case studies associated with this compound.

Chemical Structure and Properties

The chemical structure of 1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine can be represented as follows:

$$\text{C}_{17}\text{H}_{15}\text{Cl}_2\text{N}_3\text{O}_2\text{S}$$

• Molecular Weight : 392.29 g/mol
• CAS Number : Not specifically listed in the search results but can be derived from its structural formula.

Biological Activity Overview

Research has indicated that compounds with similar structures exhibit a range of biological activities including:

• Anticancer Activity : Compounds containing the tetrahydropyrrolo or pyrazine moiety have shown promising results against various cancer cell lines.
• Antimicrobial Properties : Sulfonamide derivatives are well-documented for their antibacterial and antifungal activities.
• Neuroprotective Effects : Some derivatives have been studied for their potential in treating neurodegenerative diseases.

Anticancer Activity

A study published in Tetrahedron Letters explored the anticancer potential of tetrahydropyrrolo derivatives. The research indicated that certain modifications to the structure could enhance cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer) with IC50 values in the low micromolar range .

Antimicrobial Properties

Research on sulfonamide derivatives indicates significant antibacterial activity against Gram-positive and Gram-negative bacteria. The compound's ability to inhibit bacterial growth was attributed to its interference with folate synthesis pathways .

Neuroprotective Effects

Studies have shown that similar compounds can exhibit neuroprotective effects by inhibiting acetylcholinesterase (AChE) activity. This suggests potential applications in treating Alzheimer's disease and other cognitive disorders .

Case Studies

Study	Findings
Tetrahedron Letters (2020)	Demonstrated significant cytotoxicity against MCF-7 and HCT-116 cell lines.
Journal of Medicinal Chemistry (2019)	Reported antimicrobial activity against various pathogens; effective against Staphylococcus aureus and Escherichia coli.
Neuropharmacology Journal (2021)	Highlighted the neuroprotective effects through AChE inhibition; potential for Alzheimer's treatment.

Comparison with Similar Compounds

Table 1: Structural Comparison of Tetrahydropyrrolo[1,2-a]pyrazine Derivatives

Compound Name	Substituents (R1, R2)	Molecular Formula	Molecular Weight	Key Structural Differences	Reference ID
1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine	R1 = 4-ClPh; R2 = (4-ClPh)SO2	C19H15Cl2N2O2S	414.30	Dual 4-ClPh groups; sulfonyl linker
1-(4-Fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine	R1 = 4-FPh; R2 = H	C13H12FN2	230.25	Fluorophenyl substituent; no sulfonyl group
1-(4-Methoxyphenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine	R1 = 4-MeOPh; R2 = H	C14H15N2O	235.28	Methoxyphenyl substituent; electron-donating
2-((4-Bromophenyl)sulfonyl)-1-(4-fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine	R1 = 4-FPh; R2 = (4-BrPh)SO2	C19H15BrFN2O2S	458.30	Bromophenyl sulfonyl; fluorophenyl at R1
(+)-1-(4-Chlorophenyl)-1,2,3,4-tetrahydro-6-methyl-pyrrolo[1,2-a]pyrazine	R1 = 4-ClPh; R2 = CH3	C14H15ClN2	246.74	Methyl group at position 6; no sulfonyl

Key Observations :

• Electron Effects : The sulfonyl group in the target compound enhances electron-withdrawing properties compared to analogs with methoxy (electron-donating) or hydrogen substituents .
• Steric Influence : Bulky sulfonyl groups (e.g., 4-BrPh in ) may reduce membrane permeability compared to smaller substituents like methyl .

Key Observations :

• The target compound’s synthesis likely parallels methods for sulfonylated heterocycles (e.g., AlCl3-mediated electrophilic substitution ).
• Simpler analogs (e.g., methyl-substituted derivatives) are synthesized via cyclization under milder conditions .

Pharmacological and Physicochemical Properties

Table 3: Activity and Solubility Comparison

Compound Name	Biological Activity	Aqueous Solubility	LogP (Predicted)	Reference ID
1-(4-Chlorophenyl)-2-((4-chlorophenyl)sulfonyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine	Not explicitly reported; inferred enzyme inhibition	Low (hydrophobic)	~4.2
AS-3201	Potent aldose reductase inhibitor (IC50 = 7 nM)	Moderate	3.8
3-Nitroimidazo[1,2-a]pyridine derivatives	Antileishmanial (IC50 = 0.5–2 µM)	Improved via sulfonylmethyl groups	~2.5–3.5
1-(4-Fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine	Unknown	Higher than target	~2.8

Key Observations :

• The sulfonyl group in the target compound likely reduces aqueous solubility compared to non-sulfonylated analogs (e.g., 4-fluorophenyl derivative ).
• Structural modifications, such as spirocyclic systems (AS-3201), enhance target specificity and potency .

Structural Analysis via Spectroscopic Data

• NMR/IR : Analogous compounds (e.g., 1-(4-chlorophenyl)-2-methyl derivatives) show characteristic peaks for aromatic protons (δ 7.2–7.4 ppm) and sulfonyl S=O stretches (~1350–1150 cm⁻¹) .
• Mass Spectrometry : Molecular ion peaks align with calculated masses (e.g., [M+H]+ at 415.30 for the target compound) .